Cas no 212628-45-0 (Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]-)

Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]- structure
212628-45-0 structure
Product name:Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]-
CAS No:212628-45-0
MF:C14H10F2INO2
MW:389.135982990265
CID:1399448

Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4-difluoro-2-[(4-iodo-2-methylphenyl)amino]-
    • XRNCNLRJMNWXRG-UHFFFAOYSA-N
    • Inchi: 1S/C14H10F2INO2/c1-7-6-8(17)2-5-11(7)18-13-9(14(19)20)3-4-10(15)12(13)16/h2-6,18H,1H3,(H,19,20)
    • InChI Key: XRNCNLRJMNWXRG-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(F)C(F)=C1NC1=CC=C(I)C=C1C

Computed Properties

  • Exact Mass: 388.972
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 49.33

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